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Compound of Interest

Compound Name: Phenanthrene-d10

Cat. No.: B032357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety and handling information for Phenanthrene-d10, a

deuterated polycyclic aromatic hydrocarbon (PAH) utilized in a variety of research applications,

including as an internal standard for quantitative analysis. Adherence to these guidelines is

paramount to ensure the safety of laboratory personnel and the integrity of experimental

outcomes.

Physicochemical and Toxicological Data
A thorough understanding of the properties of Phenanthrene-d10 is the foundation of its safe

handling. The following table summarizes key quantitative data.
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Property Value

Chemical Formula C₁₄D₁₀

Molecular Weight 188.29 g/mol [1][2][3]

CAS Number 1517-22-2

Appearance White to yellowish solid

Melting Point 98 - 100 °C (208 - 212 °F)

Boiling Point 340 °C (644 °F)

Water Solubility 1.15 mg/L

log P (octanol/water) 4.46

LD50 (Oral, Mouse) 700 mg/kg (for non-deuterated Phenanthrene)

Hazard Identification and GHS Classification
Phenanthrene-d10 is classified as a hazardous substance. The primary hazards are

summarized below:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Irritation (Category 2): Causes skin irritation.

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

Hazardous to the Aquatic Environment, Long-term Hazard (Category 1): Very toxic to aquatic

life with long lasting effects.

Carcinogenicity: Reasonably anticipated to be a human carcinogen (Phenanthrene-D10).
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Experimental Protocols: Safe Handling and Storage
Strict adherence to the following protocols is mandatory when working with Phenanthrene-
d10.

Personal Protective Equipment (PPE)
Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands.

Eye Protection: Safety glasses with side-shields conforming to EN166 are required. Use

equipment for eye protection tested and approved under appropriate government standards

such as NIOSH (US) or EN 166(EU).

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator. For higher-level protection, use a type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridges. Use respirators and components tested and

approved under appropriate government standards such as NIOSH (US) or CEN (EU).

Body Protection: Wear protective clothing.

Handling Procedures
Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Provide appropriate exhaust ventilation at places where dust is formed.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Storage Conditions
Keep container tightly closed in a dry and well-ventilated place.
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Store in a cool location.

Store under inert gas.

The substance is hygroscopic.

Emergency Procedures
First Aid Measures

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

Move out of the dangerous area.

If Inhaled: If breathed in, move the person into fresh air. If not breathing, give artificial

respiration. Consult a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains. Discharge into the environment must be avoided.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

Disposal Considerations
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Product: Offer surplus and non-recyclable solutions to a licensed disposal company. Contact

a licensed professional waste disposal service to dispose of this material.

Contaminated Packaging: Dispose of as unused product.

Visualized Workflows and Relationships
To further clarify the safety protocols, the following diagrams illustrate key workflows and logical

relationships.
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Caption: Workflow for the safe handling of Phenanthrene-d10 from receipt to disposal.
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Caption: First-aid response protocol for different routes of exposure to Phenanthrene-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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